Cas no 438218-60-1 (6-(difluoromethyl)-4-methyl-2-thioxo-1,2-dihydro-3-pyridinecarbonitrile)

• Product Name: 6-(difluoromethyl)-4-methyl-2-thioxo-1,2-dihydro-3-pyridinecarbonitrile
• CAS No: 438218-60-1
• MF: C₈H₆F₂N₂S
• MW: 200.208446979523
• CID: 3057807
• PubChem ID: 842738
• Update Time: 2025-04-21

6-(difluoromethyl)-4-methyl-2-thioxo-1,2-dihydro-3-pyridinecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-(difluoromethyl)-4-methyl-2-thioxo-1,2-dihydro-3-pyridinecarbonitrile
• 6-Difluoromethyl-2-mercapto-4-methyl-nicotinonitrile
• AKOS000305498
• 6-(difluoromethyl)-4-methyl-2-sulfanyl-pyridine-3-carbonitrile
• BBL038900
• 6-(difluoromethyl)-4-methyl-2-thioxo-1,2-dihydropyridine-3-carbonitrile
• STK312710
• CS-0280647
• 6-(difluoromethyl)-4-methyl-2-sulfanylidene-1H-pyridine-3-carbonitrile
• 438218-60-1
• SB85843
• 6-(difluoromethyl)-4-methyl-2-sulfanylpyridine-3-carbonitrile
• STK301582
• AK-968/41170180
• AKOS000304533
• EN300-228736
• C8H6F2N2S
• 6-(Difluoromethyl)-2-mercapto-4-methylnicotinonitrile

• MDL： MFCD03422731
• Inchi： 1S/C8H6F2N2S/c1-4-2-6(7(9)10)12-8(13)5(4)3-11/h2,7H,1H3,(H,12,13)
• InChI Key： RQXKKFTWZSTHHQ-UHFFFAOYSA-N
• SMILES： S=C1C(C#N)=C(C)C=C(C(F)F)N1

Computed Properties

• Exact Mass: 200.02197570Da
• Monoisotopic Mass: 200.02197570Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 67.9Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds